Cas no 4998-76-9 (Cyclohexylamine hydrochloride)

Cyclohexylamine hydrochloride Properties

Names and Identifiers

• Cyclohexanamine hydrochloride
• cyclohexylammonium chloride
• Cyclohexylamine hydrochloride
• Cyclohexanamine, hydrochloride
• Aminocyclohexane hydrochloride
• Cyclohexylamine.HCl
• C6H14ClN
• DSSTox_CID_361
• Cyclohexanamine, hydrochloride (1:1)
• DSSTox_RID_75539
• DSSTox_GSID_20361
• TN6VYF8THC
• Cyclohexylamine hydrochloride, 99%
• CYCLOHEXYLAMINE HCl
• Cyclohexylaminehydrochloride
• 2-aminocyclohexane hydrochloride
• s211
• ZJUGSKJHHWASAF
• CS-W013335
• 3-METHYL-2-PHENYLAMINO-BENZOICACID
• AKOS015894458
• FT-0624219
• Z1945707495
• 4998-76-9
• cyclohexanamine;hydrochloride
• Q27290044
• SCHEMBL960719
• CYCLOHEXYLAMINE, HYDROCHLORIDE
• Cyclohexylamine hydrochloride; 98%
• Aminohexahydrobenzene hydrochloride
• ZJUGSKJHHWASAF-UHFFFAOYSA-N
• A871691
• AS-16076
• CHEMBL3188904
• MFCD00050540
• EN300-29994
• EINECS 225-661-4
• DTXCID80361
• UNII-TN6VYF8THC
• DB-051712
• Hexahydroaniline hydrochloride
• +Expand

• MDL： MFCD00050540
• InChIKey： ZJUGSKJHHWASAF-UHFFFAOYSA-N
• Inchi： 1S/C6H13N.ClH/c7-6-4-2-1-3-5-6;/h6H,1-5,7H2;1H
• SMILES： Cl[H].N([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 3613002

Computed Properties

• Exact Mass: 135.08100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 135.081
• Heavy Atom Count: 8
• Complexity: 46.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.78010
• PSA: 26.02000
• Refractive Index: 1.4530 (estimate)
• Water Partition Coefficient: 83 g/100 mL (17 ºC)
• Boiling Point: 306 ºC
• Melting Point: 207 ºC
• Flash Point: 32.2°C
• Color/Form: Colorless needle crystal
• Solubility: Soluble in water and ethanol
• Sensitiveness: Hygroscopic
• Density: 1.0013 (rough estimate)

Cyclohexylamine hydrochloride Security Information

• Symbol: GHS07
• RTECS：GX1440000
• Safety Term：S26;S36/37/39
• Safety Instruction： S36/37/39-S26
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
• Risk Phrases： R20/21/22;R36/37/38
• TSCA：Yes

Cyclohexylamine hydrochloride Customs Data

• HS CODE：2921300090
• Customs Data：

  China Customs Code:

  2921300090

  Overview:

  2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt